Cas no 5838-34-6 (Sodium 1-undecanesulfonate)

• Product Name: Sodium 1-undecanesulfonate
• CAS No: 5838-34-6
• MF: C₁₁H₂₃NaO₃S
• MW: 258.353293657303
• MDL: MFCD00053627
• CID: 46207
• PubChem ID: 87571704
• Update Time: 2025-04-18

Sodium 1-undecanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 1-undecanesulfonate
• 1-undecanesulfonic acid sodium salt
• Sodium 1-undecanesulphonate
• 1-Undecanesulphonic acid sodium salt
• Sodium 1-Undecanesulfonate [Reagent for Ion-Pair Chromatography]
• sodium,undecane-1-sulfonate
• IPC-ALKS-11
• sodium undecane-1-sulfonate
• sodium undecylsulfonate
• 1-Undecanesulfonicacid, sodium salt (1:1)
• I0349
• U0031

• MDL： MFCD00053627
• Inchi： 1S/C11H24O3S.Na/c1-2-3-4-5-6-7-8-9-10-11-15(12,13)14;/h2-11H2,1H3,(H,12,13,14);/q;+1/p-1
• InChI Key： DBMQUCVJHLWQHT-UHFFFAOYSA-M
• SMILES： S(CCCCCCCCCCC)(=O)(=O)[O-].[Na+]
• BRN： 3751377

Computed Properties

• Exact Mass: 258.12700
• Monoisotopic Mass: 258.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.547
• Melting Point: >300°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Solubility in water is almost transparent.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 65.58000
• LogP: 4.14320
• Solubility: Not determined

Sodium 1-undecanesulfonate Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
• Other Chemical Reagents Organic Metal Reagents